Cas no 88552-04-9 (2-Octen-4-one, 5,5,6,6,7,7,8,8-octafluoro-2-mercapto-)

• Product name: 2-Octen-4-one, 5,5,6,6,7,7,8,8-octafluoro-2-mercapto-
• CAS No: 88552-04-9
• MF: C₈H₆F₈OS
• MW: 302.184869289398
• CID: 629021
• PubChem ID: 145172

2-Octen-4-one, 5,5,6,6,7,7,8,8-octafluoro-2-mercapto- Chemical and Physical Properties

Names and Identifiers

• 2-Octen-4-one, 5,5,6,6,7,7,8,8-octafluoro-2-mercapto-
• 5,5,6,6,7,7,8,8-octafluoro-2-sulfanyloct-2-en-4-one
• 88552-04-9
• DTXSID50276399

• Inchi： InChI=1S/C8H6F8OS/c1-3(18)2-4(17)6(11,12)8(15,16)7(13,14)5(9)10/h2,5,18H,1H3
• InChI Key： VHMCYEKUYBMISA-UHFFFAOYSA-N
• SMILES： CC(=CC(=O)C(C(C(C(F)F)(F)F)(F)F)(F)F)S

Computed Properties

• Exact Mass: 302.00116128g/mol
• Monoisotopic Mass: 302.00116128g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 362
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• Topological Polar Surface Area: 18.1Ų
• XLogP3: 3.6